Cas no 6918-20-3 ((2s,4s,5r,6r)-5-Acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tetrahydropyran-2-carboxylic acid)

• Product Name: (2s,4s,5r,6r)-5-Acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tetrahydropyran-2-carboxylic acid
• CAS No: 6918-20-3
• MF: C₁₁H₁₉NO₉
• MW: 309.269864320755
• CID: 973210
• Update Time: 2023-08-02

(2s,4s,5r,6r)-5-Acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Aceneuramic acid [INN]
• (2s,4s,5r,6r)-5-acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tetrahydropyran-2-carboxylic acid
• (2s,4s,5r,6r)-5-Acetamido-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)tetrahydropyran-2-carboxylic acid

• Inchi： 1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6?,7+,8?,9+,11-/m0/s1
• InChI Key： SQVRNKJHWKZAKO-GSQQXRCOSA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1C(C(CO)O)O)NC(C)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Topological Polar Surface Area: 177